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Compound of Interest

Compound Name: 1-Hydroxyphenanthrene

Cat. No.: B023602

Introduction

1-Hydroxyphenanthrene is a metabolite of phenanthrene, a polycyclic aromatic hydrocarbon
(PAH).[1][2] Due to its hazardous nature, including being harmful if swallowed and very toxic to
aquatic life with long-lasting effects, proper disposal is crucial to ensure laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
handling and disposal of 1-Hydroxyphenanthrene waste in a laboratory setting. Adherence to
these guidelines, in conjunction with your institution's specific Environmental Health & Safety
(EH&S) protocols, is essential.

Hazard and Disposal Information Summary

The following table summarizes key hazard and disposal information for 1-
Hydroxyphenanthrene.
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Property Information

Chemical Name 1-Hydroxyphenanthrene, Phenanthren-1-ol
CAS Number 2433-56-9

Molecular Formula C14H100

Harmful if swallowed (Acute toxicity, Oral,
] Category 4). Very toxic to aquatic life with long-
Primary Hazards . ;
lasting effects (Short-term and long-term aquatic

hazard, Category 1).

Physical Form Solid

Must be disposed of as hazardous waste at an
) ) ) approved waste disposal plant.[3] Avoid release
Disposal Consideration _ _
to the environment. Do not dispose of down the

drain or in regular trash.[4][5]

UN 3077 (Environmentally hazardous
UN Number (for transport) ]
substance, solid, n.o.s.)

Step-by-Step Disposal Procedures

This section outlines the procedural steps for the safe disposal of 1-Hydroxyphenanthrene
and associated waste materials.

Step 1: Personal Protective Equipment (PPE)

Before handling 1-Hydroxyphenanthrene waste, ensure you are wearing appropriate PPE:
o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)

e Laboratory coat

Step 2: Waste Segregation and Collection

Proper segregation of hazardous waste is critical to prevent dangerous chemical reactions.[6]
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e Solid 1-Hydroxyphenanthrene Waste:

o Collect pure or excess 1-Hydroxyphenanthrene in its original container whenever
possible.[7]

o If the original container is not available, use a clearly labeled, compatible, and sealable
container.[8] The container must be in good condition with no leaks or rust.[8]

e Contaminated Solid Waste:

o This includes items like gloves, absorbent paper, and pipette tips that are contaminated
with 1-Hydroxyphenanthrene.

o Collect this waste in a designated, sturdy plastic bag or a lined pail.[7] The bag should be
clear to allow for visual inspection.

o Do not mix sharps with this waste.
o Contaminated "Sharps" Waste:

o Items such as needles, broken glass, or other objects capable of puncturing a waste bag
should be collected in a designated, puncture-proof sharps container.

e Liquid Waste Solutions:

o If 1-Hydroxyphenanthrene is in a solution, collect it in a compatible, leak-proof container
with a secure screw-on cap.[6]

o Segregate halogenated and non-halogenated solvent waste streams if required by your
institution.

Step 3: Waste Container Labeling

Accurate labeling is a legal requirement and essential for safety.
» All waste containers must be clearly labeled with a "Hazardous Waste" tag.[8]

e The label must include:
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[e]

The full chemical name: "1-Hydroxyphenanthrene" (avoiding abbreviations).

o

An accurate list of all contents, including solvents and their approximate percentages.

[¢]

The date when waste was first added to the container (accumulation start date).

[¢]

The name of the principal investigator or laboratory contact.

Step 4: Storage of Hazardous Waste

Waste must be stored safely in the laboratory pending collection.

o Satellite Accumulation Area (SAA): Store all hazardous waste in a designated SAA, which
should be at or near the point of generation.[6]

e Secondary Containment: Place all liquid waste containers in a secondary container, such as
a chemically compatible tray or bin. The secondary container should be able to hold 110% of
the volume of the largest primary container.

o Keep Containers Closed: Waste containers must remain sealed with a proper cap except
when you are actively adding waste.[6][8] Parafilm or stoppers are not acceptable closures.

e Segregation: Store incompatible waste types separately to prevent accidental mixing.[6]

Step 5: Disposal of Empty Containers

Containers that once held 1-Hydroxyphenanthrene must be decontaminated before being
disposed of as regular trash.

 Triple Rinsing:

o Rinse the empty container with a suitable solvent (e.g., one that the compound is soluble
in) three times.

o Collect the first rinsate as hazardous waste and add it to your appropriate liquid waste
stream.[5][8] For highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[5]
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o After the initial solvent rinses, the container can be washed with soap and water and
allowed to air dry.

o Defacing Labels: Once clean, deface or remove the original chemical label before disposing
of the container in the regular trash or recycling, according to your facility's procedures.[7]

Step 6: Arranging for Waste Pickup

Do not allow hazardous waste to accumulate indefinitely in the laboratory.

o Familiarize yourself with your institution's limits on the quantity of waste and the maximum
accumulation time (e.g., 90 or 150 days).[7]

e Request a hazardous waste collection from your institution's EH&S department before these
limits are reached.[7]

e Ensure all containers are properly labeled, sealed, and clean on the exterior before the
scheduled pickup.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-
Hydroxyphenanthrene waste.
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Caption: Workflow for the disposal of 1-Hydroxyphenanthrene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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